Cas no 89707-04-0 (2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl-)

89707-04-0 structure
Product name:2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl-
2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl-
- 3-(1-hydroxyheptylidene)-6-propyloxane-2,4-dione
- 89707-04-0
- DTXSID90755037
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- Inchi: InChI=1S/C15H24O4/c1-3-5-6-7-9-12(16)14-13(17)10-11(8-4-2)19-15(14)18/h11,16H,3-10H2,1-2H3
- InChI Key: SEPQDNCTTBFFTK-UHFFFAOYSA-N
- SMILES: CCCCCCC(=C1C(=O)CC(OC1=O)CCC)O
Computed Properties
- Exact Mass: 268.16745924g/mol
- Monoisotopic Mass: 268.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 63.6Ų
2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl- Related Literature
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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